5-(4-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-(4-chlorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C13H9ClN2OS/c1-7-10(8-2-4-9(14)5-3-8)11-12(17)15-6-16-13(11)18-7/h2-6H,1H3,(H,15,16,17)
• InChI Key: QJIQBTGANJMDPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(S1)N=CNC2=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C13H9ClN2OS
• DSSTOX Substance ID: DTXSID501324058
• Molecular Weight: 276.74 g/mol
• Solubility: 1.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 379241-59-5

Description

5-(4-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C13H9ClN2OS and its molecular weight is 276.74. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial Activity

  The compound has been explored for its antimicrobial properties. Abdel-rahman, Bakhite, and Al-Taifi (2002) synthesized derivatives that showed in vitro antimicrobial activities. Their research highlights the potential of these compounds in developing new antimicrobial agents (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

• Antitumor and Enzyme Inhibitor Activities

  Some derivatives have been evaluated for antitumor activity and as enzyme inhibitors. Notably, compounds have shown cytotoxic activities against a panel of human tumor cell lines and have been identified as potent dual inhibitors of thymidylate synthase and dihydrofolate reductase, highlighting their potential in cancer therapy (Edrees, Farghaly, El‐Hag, & Abdalla, 2010); (Gangjee, Qiu, Li, & Kisliuk, 2008).

• Herbicidal Activity

  The synthesis of novel derivatives has also led to the discovery of compounds with significant herbicidal activity, indicating their potential application in agriculture (Luo, Zhao, Zheng, & Wang, 2017).

• Antimicrobial and Antiproliferative Evaluation

  Further research into derivatives has revealed their moderate activity against various bacteria and significant antiproliferative activity against cancer cell lines, showcasing their broad-spectrum biological potential (Vlasov, Kovalenko, Shynkarenko, Krolenko, & Vlasov, 2018); (Atapour-Mashhad, Soukhtanloo, Massoudi, Shiri, Parizadeh, & Bakavoli, 2017).

• Synthesis Techniques

  Research has not only focused on the biological applications but also on the synthesis methodologies of these compounds, providing a foundation for the development of more efficient and novel compounds (Liu, He, Ding, 2007); (Guo & Shun, 2004).